Torsemide Carboxylic Acid
Torsemide Carboxylic Acid
Torasemide carboxylic acid is a monocarboxylic acid resulting from the replacement of the 3'-methyl group of the phenyl ring of torasemide by a carboxy group. It is a metabolite of torasemide. It has a role as a human xenobiotic metabolite, a drug metabolite and a human urinary metabolite. It is a secondary amino compound, an aminopyridine, a N-sulfonylurea, a member of benzoic acids and a monocarboxylic acid. It derives from a torasemide.
Brand Name:
Vulcanchem
CAS No.:
113844-99-8
VCID:
VC20878268
InChI:
InChI=1S/C16H18N4O5S/c1-10(2)18-16(23)20-26(24,25)14-9-17-7-6-13(14)19-12-5-3-4-11(8-12)15(21)22/h3-10H,1-2H3,(H,17,19)(H,21,22)(H2,18,20,23)
SMILES:
CC(C)NC(=O)NS(=O)(=O)C1=C(C=CN=C1)NC2=CC=CC(=C2)C(=O)O
Molecular Formula:
C16H18N4O5S
Molecular Weight:
378.4 g/mol
Torsemide Carboxylic Acid
CAS No.: 113844-99-8
Cat. No.: VC20878268
Molecular Formula: C16H18N4O5S
Molecular Weight: 378.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Torasemide carboxylic acid is a monocarboxylic acid resulting from the replacement of the 3'-methyl group of the phenyl ring of torasemide by a carboxy group. It is a metabolite of torasemide. It has a role as a human xenobiotic metabolite, a drug metabolite and a human urinary metabolite. It is a secondary amino compound, an aminopyridine, a N-sulfonylurea, a member of benzoic acids and a monocarboxylic acid. It derives from a torasemide. |
|---|---|
| CAS No. | 113844-99-8 |
| Molecular Formula | C16H18N4O5S |
| Molecular Weight | 378.4 g/mol |
| IUPAC Name | 3-[[3-(propan-2-ylcarbamoylsulfamoyl)pyridin-4-yl]amino]benzoic acid |
| Standard InChI | InChI=1S/C16H18N4O5S/c1-10(2)18-16(23)20-26(24,25)14-9-17-7-6-13(14)19-12-5-3-4-11(8-12)15(21)22/h3-10H,1-2H3,(H,17,19)(H,21,22)(H2,18,20,23) |
| Standard InChI Key | PGPRBNDLCZQUST-UHFFFAOYSA-N |
| SMILES | CC(C)NC(=O)NS(=O)(=O)C1=C(C=CN=C1)NC2=CC=CC(=C2)C(=O)O |
| Canonical SMILES | CC(C)NC(=O)NS(=O)(=O)C1=C(C=CN=C1)NC2=CC=CC(=C2)C(=O)O |
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